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Compound of Interest

Compound Name: 3-Oxo-OPC4-CoA

Cat. No.: B1261147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Oxo-OPC4-CoA, a key

intermediate in the biosynthesis of jasmonates, a class of lipid-derived signaling molecules

crucial for plant defense and development. This document details its chemical structure,

metabolic pathway, and the enzymes involved, alongside relevant experimental protocols for its

study.

Chemical Structure of 3-Oxo-OPC4-CoA
3-Oxo-OPC4-CoA is the Coenzyme A (CoA) thioester of 3-oxo-2-(2'(Z)-pentenyl)-

cyclopentane-1-butanoic acid. Its chemical identity is well-defined in public chemical

databases.

Table 1: Chemical Identifiers for 3-Oxo-OPC4-CoA
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Identifier Value

ChEBI ID CHEBI:80459

Molecular Formula C35H54N7O19P3S

Monoisotopic Mass 1001.24080 u

SMILES

CC\C=C/C[C@H]1--INVALID-LINK--

CC(=O)SCCNC(=O)CCNC(=O)C(O)C(C)

(C)COP(O)(=O)OP(O)(=O)OC[C@H]2O--

INVALID-LINK--[C@@H]2OP(O)

(O)=O)n2cnc3c(N)ncnc23)CCC1=O

InChI

InChI=1S/C35H54N7O19P3S/c1-4-5-6-7-22-

20(8-9-23(22)44)14-21(43)15-26(46)65-13-12-

37-25(45)10-11-38-33(49)30(48)35(2,3)17-58-

64(55,56)61-63(53,54)57-16-24-29(60-

62(50,51)52)28(47)34(59-24)42-19-41-27-

31(36)39-18-40-32(27)42/h5-6,18-20,22,24,28-

30,34,47-48H,4,7-17H2,1-3H3,(H,37,45)

(H,38,49)(H,53,54)(H,55,56)(H2,36,39,40)

(H2,50,51,52)/b6-

5-/t20-,22+,24-,28-,29-,30?,34-/m1/s1

InChIKey QGJLCXXJEFRWHP-ZRHHFSRKSA-N

Metabolic Pathway: The Role of 3-Oxo-OPC4-CoA in
Jasmonate Biosynthesis
3-Oxo-OPC4-CoA is a pivotal, yet transient, intermediate in the final steps of jasmonic acid

(JA) biosynthesis, which occurs within the peroxisome. The formation of JA from its precursor,

12-oxo-phytodienoic acid (OPDA), involves a reduction step followed by two cycles of β-

oxidation. 3-Oxo-OPC4-CoA is the product of the first enzymatic step in the second round of β-

oxidation.

The conversion of the precursor OPC-8-CoA to jasmonoyl-CoA involves two successive rounds

of β-oxidation, shortening the octanoic acid side chain by two carbons in each cycle. The
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intermediate after the first cycle is OPC-6-CoA, which then enters the second cycle to form

OPC-4-CoA. 3-Oxo-OPC4-CoA is subsequently formed and then cleaved to yield acetyl-CoA

and jasmonoyl-CoA.
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opc4-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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